Cas no 2219368-47-3 (tert-butyl 1-(2-methylphenyl)-6-oxa-3-azabicyclo3.1.0hexane-3-carboxylate)

• Product Name: tert-butyl 1-(2-methylphenyl)-6-oxa-3-azabicyclo3.1.0hexane-3-carboxylate
• CAS No: 2219368-47-3
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 6213897
• PubChem ID: 165605743
• Update Time: 2025-06-13

tert-butyl 1-(2-methylphenyl)-6-oxa-3-azabicyclo3.1.0hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(2-methylphenyl)-6-oxa-3-azabicyclo3.1.0hexane-3-carboxylate
• EN300-1708394
• tert-butyl 1-(2-methylphenyl)-6-oxa-3-azabicyclo[3.1.0]hexane-3-carboxylate
• 2219368-47-3

• Inchi： 1S/C16H21NO3/c1-11-7-5-6-8-12(11)16-10-17(9-13(16)19-16)14(18)20-15(2,3)4/h5-8,13H,9-10H2,1-4H3
• InChI Key： QBAXJOGBFULSJU-UHFFFAOYSA-N
• SMILES： O1C2CN(C(=O)OC(C)(C)C)CC12C1C=CC=CC=1C

Computed Properties

• Exact Mass: 275.15214353g/mol
• Monoisotopic Mass: 275.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.1Ų

Additional information on tert-butyl 1-(2-methylphenyl)-6-oxa-3-azabicyclo3.1.0hexane-3-carboxylate

Professional Introduction to Tert-butyl 1-(2-methylphenyl)-6-oxa-3-azabicyclo3.1.0hexane-3-carboxylate (CAS No: 2219368-47-3)

Ter-butyl 1-(2-methylphenyl)-6-oxa-3-azabicyclo3.1.0hexane-3-carboxylate, identified by its CAS number 2219368-47-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of extensive study in academic and industrial settings.

The molecular structure of tert-butyl 1-(2-methylphenyl)-6-oxa-3-azabicyclo3.1.0hexane-3-carboxylate features a bicyclic framework with an oxygen and an azabicyclo component, which contributes to its unique chemical properties. The presence of a tert-butyl group and a 2-methylphenyl moiety further enhances its potential as a pharmacophore in drug design. Such structural features are often exploited to modulate interactions with biological targets, leading to the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of bicyclic compounds for their ability to mimic natural product scaffolds and exhibit improved pharmacokinetic profiles. The specific configuration of tert-butyl 1-(2-methylphenyl)-6-oxa-3-azabicyclo3.1.0hexane-3-carboxylate makes it an attractive candidate for further investigation in the quest for new drugs targeting various diseases.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The bicyclic core provides a rigid scaffold that can be modified to enhance binding affinity and selectivity towards specific biological targets. For instance, studies have shown that similar scaffolds can be effective in inhibiting enzymes involved in inflammatory pathways, making them promising candidates for anti-inflammatory drugs.

The incorporation of an oxygen atom into the bicyclic system introduces polarity, which can influence solubility and membrane permeability—key factors in drug delivery systems. Additionally, the azabicyclo component adds another layer of complexity, allowing for diverse functionalization strategies that can fine-tune the compound's biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. This has facilitated the design of derivatives with enhanced potency and reduced side effects. For example, molecular dynamics simulations have been used to study how tert-butyl 1-(2-methylphenyl)-6-oxa-3-azabicyclo3.1.0hexane-3-carboxylate interacts with target proteins, providing insights into its mechanism of action.

In addition to computational studies, experimental approaches have also been instrumental in understanding the properties of this compound. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its three-dimensional structure and dynamics. These structural insights are crucial for rational drug design and optimization.

The pharmaceutical industry has shown particular interest in developing small molecules that can modulate protein-protein interactions (PPIs). Bicyclic compounds like tert-butyl 1-(2-methylphenyl)-6-oxa-3-azabicyclo3.1.0hexane-3-carboxylate are well-suited for this purpose due to their ability to bind deeply into hydrophobic pockets on protein surfaces. This deep binding can lead to high-affinity interactions, which are essential for effective drug candidates.

The synthesis of this compound presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more feasible to produce such molecules on a scalable basis. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the desired framework efficiently.

Ongoing research is exploring new applications for this compound beyond traditional pharmaceuticals. For instance, its structural motifs could be adapted for use in materials science or as intermediates in agrochemicals. The versatility of its framework makes it a valuable building block for various chemical applications.

The regulatory landscape for new chemical entities like tert-butyl 1-(2-methylphenyl)-6-oxa-3-azabicyclo3.1.0hexane-3-carboxylate is stringent but well-defined, ensuring that any potential applications are thoroughly evaluated for safety and efficacy before reaching the market or clinical use stages. This rigorous process helps maintain high standards in drug development and ensures patient safety.

In conclusion, tert-butyl 1-(2-methylphenyl)-6-oxa-3-azabicyclo3.1.0hexane-3-carboxylate represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential biological activity. Its unique features make it an attractive candidate for further research and development, with applications ranging from drug discovery to materials science.